Cas no 806649-48-9 (2(3H)-Thiazolone,4-[2-(diethylamino)ethyl]-3-methyl-)

• Product Name: 2(3H)-Thiazolone,4-[2-(diethylamino)ethyl]-3-methyl-
• CAS No: 806649-48-9
• MF: C₁₀H₁₈N₂OS
• MW: 214.327721118927
• CID: 714850
• Update Time: 2024-02-04

2(3H)-Thiazolone,4-[2-(diethylamino)ethyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Thiazolone,4-[2-(diethylamino)ethyl]-3-methyl-
• 2(3H)-Thiazolone,4-[2-(diethylamino)ethyl]-3-methyl-(9CI)
• 2(3H)-Thiazolone, 4-[2-(diethylamino)ethyl]-3-methyl-

• Inchi： 1S/C10H18N2OS/c1-4-12(5-2)7-6-9-8-14-10(13)11(9)3/h8H,4-7H2,1-3H3
• InChI Key： SMMZKRXNXSGWJE-UHFFFAOYSA-N
• SMILES： S1C=C(CCN(CC)CC)N(C)C1=O

Computed Properties

• Exact Mass: 214.114
• Monoisotopic Mass: 214.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.8A^2

Experimental Properties

• Density: 1.083±0.06 g/cm3(Predicted)
• Boiling Point: 298.6±42.0 °C(Predicted)
• pka: 10.47±0.25(Predicted)